1-Propanone, 2-amino-1-(4-phenoxyphenyl)-

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-amino-1-(4-phenoxyphenyl)propan-1-one
• InChI: InChI=1S/C15H15NO2/c1-11(16)15(17)12-7-9-14(10-8-12)18-13-5-3-2-4-6-13/h2-11H,16H2,1H3
• InChI Key: VLHOFAHWLVSBLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)OC2=CC=CC=C2)N

Description

1-Propanone, 2-amino-1-(4-phenoxyphenyl)- is an organic compound with the molecular formula C15H15NO2. It is characterized by the presence of an amino group and a phenoxyphenyl group attached to a propanone backbone.

Preparation Methods

The synthesis of 1-Propanone, 2-amino-1-(4-phenoxyphenyl)- typically involves the reaction of 4-phenoxybenzaldehyde with an appropriate amine under controlled conditions. The reaction is often carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

1-Propanone, 2-amino-1-(4-phenoxyphenyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amino group in the compound can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperature and pressure conditions . Major products formed from these reactions include oxides, alcohols, amines, and substituted derivatives .

Scientific Research Applications

1-Propanone, 2-amino-1-(4-phenoxyphenyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Propanone, 2-amino-1-(4-phenoxyphenyl)- involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways . The exact molecular targets and pathways involved are still under investigation and may vary depending on the specific application .

Comparison with Similar Compounds

1-Propanone, 2-amino-1-(4-phenoxyphenyl)- can be compared with other similar compounds, such as:

1-Propanone, 2,2-dimethyl-1-(4-phenoxyphenyl)-: This compound has a similar structure but with additional methyl groups, which may affect its chemical properties and reactivity.

1-Propanone, 2-amino-1-phenyl-, (2R)-: This compound lacks the phenoxy group, which may result in different biological activities and applications.

The uniqueness of 1-Propanone, 2-amino-1-(4-phenoxyphenyl)- lies in its specific structural features, which confer distinct chemical and biological properties .